Cas no 10224-18-7 (2,2-Bis(4-isocyanatophenyl)hexafluoropropane)

• Product Name: 2,2-Bis(4-isocyanatophenyl)hexafluoropropane
• CAS No: 10224-18-7
• MF: C₁₇H₈F₆N₂O₂
• MW: 386.248044967651
• MDL: MFCD00142759
• CID: 136874
• PubChem ID: 87564418
• Update Time: 2025-10-30

2,2-Bis(4-isocyanatophenyl)hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-isocyanato- (9CI)
• 2,2-Bis(4-isocyanatophenyl)hexafluoropropane
• 1-[1,1,1,3,3,3-hexafluoro-2-(4-isocyanatophenyl)propan-2-yl]-4-isocyanatobenzene
• 4,4'-(Hexafluoroisopropylidene)bis(isocyanatobenzene)
• bisisocyanotophenylhexafluoropropane
• 2,2-BIS(ISOCYANOTOPHENYL)HEXAFLUOROPROPANE
• Hexafluoro-2,2-bis(4-isocyanatophenyl)propane
• (Hexafluoroisopropylidene)bis(4,1-phenylene)diisocyanate
• 2,2-Bis(4-isocyanatophenyl)-1,1,1,3,3,3-hexafluoropropane
• 2,2-Bis(4-isocyanatophenyl)hexafluoropropane96%
• 2,2-Bis(4-isocyanatophenyl)hexafluoropropane 96%
• BS-43842
• ISOPROPYL4-CHLORO-3-OXOBUTANOATE
• AKOS015853720
• 2,2-bis-(4-isocyanatophenyl)hexafluoropropane
• 10224-18-7
• SCHEMBL940009
• QIPLQPPNURSGKC-UHFFFAOYSA-N
• Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-isocyanato-
• DTXSID10371096
• FT-0609179
• B1509
• Benzene,1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-isocyanato-(9ci)
• T70019
• MFCD00142759
• 4,4'-(perfluoropropane-2,2-diyl)bis(isocyanatobenzene)
• DB-019601

• MDL： MFCD00142759
• Inchi： 1S/C17H8F6N2O2/c18-16(19,20)15(17(21,22)23,11-1-5-13(6-2-11)24-9-26)12-3-7-14(8-4-12)25-10-27/h1-8H
• InChI Key： QIPLQPPNURSGKC-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)N=C=O)C1C=CC(=CC=1)N=C=O)(F)F

Computed Properties

• Exact Mass: 386.04900
• Monoisotopic Mass: 386.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.46
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.5310-1.5350
• PSA: 58.86000
• LogP: 5.03190
• Solubility: Not available

2,2-Bis(4-isocyanatophenyl)hexafluoropropane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2206
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Material Chemicals High Polymer Materials

Additional information on 2,2-Bis(4-isocyanatophenyl)hexafluoropropane

Introduction to 2,2-Bis(4-isocyanatophenyl)hexafluoropropane (CAS No. 10224-18-7) and Its Applications in Modern Chemical Research

2,2-Bis(4-isocyanatophenyl)hexafluoropropane, with the chemical formula C₁₆H₈F₆N₂O₂ and CAS number 10224-18-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structure featuring two isocyanate groups attached to a hexafluoropropane backbone, exhibits remarkable properties that make it a valuable intermediate in the synthesis of high-performance materials and functional polymers.

The molecular structure of 2,2-Bis(4-isocyanatophenyl)hexafluoropropane consists of a central hexafluoropropane core substituted with two phenyl rings at the 1,1-positions, each bearing an isocyanate (-NCO) functional group. This configuration imparts exceptional thermal stability and chemical reactivity, making it an ideal candidate for various industrial and research applications. The presence of fluorine atoms in the hexafluoropropane moiety further enhances the compound's resistance to hydrolysis and oxidation, which are critical factors in maintaining its integrity under harsh conditions.

In recent years, 2,2-Bis(4-isocyanatophenyl)hexafluoropropane has been extensively studied for its potential in the development of advanced polyurethane coatings and adhesives. The isocyanate groups facilitate rapid polymerization reactions with polyols, leading to the formation of highly cross-linked networks. These networks exhibit excellent mechanical strength, abrasion resistance, and chemical durability, making them suitable for applications in aerospace, automotive, and construction industries. Furthermore, the fluorinated backbone contributes to low surface energy properties, which can be advantageous in reducing friction and wear in moving parts.

One of the most compelling aspects of 2,2-Bis(4-isocyanatophenyl)hexafluoropropane is its role in the synthesis of novel functional materials. Researchers have recently explored its use as a precursor for high-performance polymers that incorporate biodegradable and environmentally friendly components. By incorporating renewable resources into the polymer matrix while maintaining the thermal and mechanical properties of traditional polyurethanes, scientists are paving the way for sustainable alternatives that meet both performance and ecological requirements.

Additionally, 2,2-Bis(4-isocyanatophenyl)hexafluoropropane has shown promise in the field of drug delivery systems. Its ability to form stable polymeric matrices allows for controlled release formulations that can enhance drug bioavailability and therapeutic efficacy. Recent studies have demonstrated its potential in creating microparticles and nanoparticles that encapsulate active pharmaceutical ingredients (APIs), ensuring targeted delivery to specific sites within the body. This approach has significant implications for treating chronic diseases and improving patient outcomes.

The compound's unique structural features also make it a valuable tool in materials science research. For instance, its high thermal stability has been leveraged in the development of flame-retardant materials that can enhance safety in consumer products and industrial applications. The fluorinated backbone acts as a barrier against heat transfer, while the isocyanate groups allow for facile integration into polymer matrices without compromising structural integrity.

In conclusion, 2,2-Bis(4-isocyanatophenyl)hexafluoropropane (CAS No. 10224-18-7) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its exceptional thermal stability, chemical reactivity, and adaptability make it an indispensable intermediate in modern chemical research. As scientists continue to uncover new methodologies for utilizing this compound, 2,2-Bis(4-isocyanatophenyl)hexafluoropropane is poised to play an increasingly pivotal role in advancing materials science, pharmaceuticals, and industrial chemistry.